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An In-depth Technical Guide to Triammonium
Citrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of triammonium citrate, detailing its

chemical structure, physicochemical properties, and key applications relevant to research and

development. The information is intended to support professionals in leveraging this versatile

compound in various scientific and pharmaceutical contexts.

Molecular Formula and Structure
Triammonium citrate is the ammonium salt of citric acid. In this compound, all three carboxylic

acid groups of the citric acid molecule are deprotonated and have formed ionic bonds with

ammonium ions (NH₄⁺).[1][2][3][4]

Molecular Formula: C₆H₁₇N₃O₇[5][6][7]

Linear Formula: HOC(CO₂NH₄)(CH₂CO₂NH₄)₂

Structure: Triammonium citrate is comprised of a central citrate anion and three ammonium

cations. The citrate anion provides a backbone with three carboxylate groups and one

hydroxyl group, which are available for chelation and buffering.
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Physicochemical Properties
Triammonium citrate is a white, crystalline, or granular solid that is highly soluble in water.[1]

[8][9] It is known for its buffering capacity and its ability to act as a chelating agent.[2][8][10][11]

A summary of its key quantitative properties is provided in the table below.

Property Value Reference

CAS Number 3458-72-8 [5]

Molecular Weight 243.22 g/mol [6][7]

Appearance White crystalline powder/solid [1][2][7]

Melting Point ~185 °C (with decomposition) [12]

Solubility in Water >1000 g/L [8]

pH (5% aqueous solution) 6.0 - 8.0 [12][13]

pKa Values (of Citric Acid at

25°C)

pKa₁ = 3.13, pKa₂ = 4.76, pKa₃

= 6.40
[1][5][14]

Experimental Protocols
This section details methodologies for key experiments and applications involving citrate

compounds, which are directly applicable to triammonium citrate.

3.1. Preparation of a 0.1 M Citrate Buffer Solution

Citrate buffers are widely used in biological and chemical research due to their buffering

capacity over a pH range of approximately 3.0 to 6.2.[15][16] This protocol describes the

preparation of a citrate buffer using triammonium citrate and citric acid.

Materials:

Triammonium citrate (MW: 243.22 g/mol )

Citric acid, anhydrous (MW: 192.12 g/mol )
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Deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks and beakers

0.1 M HCl and 0.1 M NaOH for pH adjustment

Procedure:

Prepare Stock Solutions:

0.1 M Citric Acid: Dissolve 1.921 g of anhydrous citric acid in deionized water and bring

the final volume to 100 mL in a volumetric flask.

0.1 M Triammonium Citrate: Dissolve 2.432 g of triammonium citrate in deionized water

and bring the final volume to 100 mL in a volumetric flask.

Buffer Preparation:

To prepare a buffer of a specific pH, mix the stock solutions in the ratios indicated in

established tables for citrate buffers. For example, to achieve a pH of approximately 5.0,

you would mix a larger volume of the triammonium citrate solution with a smaller volume

of the citric acid solution.

Alternatively, start with the 0.1 M triammonium citrate solution and adjust the pH

downwards by adding the 0.1 M citric acid solution until the desired pH is reached.

pH Adjustment:

Place a calibrated pH electrode in the buffer solution.

Slowly add 0.1 M HCl or 0.1 M NaOH to make fine adjustments to the pH until the target

value is achieved.

Final Volume:
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Once the desired pH is reached, transfer the solution to a volumetric flask and add

deionized water to the final desired volume (e.g., 1 L).

Storage:

Store the buffer at room temperature for up to 3 months. For longer storage, refrigeration

at 4°C is recommended.[17][18]

3.2. Synthesis of Citrate-Stabilized Silver Nanoparticles (AgNPs)

Citrate ions are commonly used as both a reducing agent and a stabilizing agent in the

synthesis of metallic nanoparticles.[19][20][21][22] This protocol is adapted for the use of

triammonium citrate.

Materials:

Silver nitrate (AgNO₃)

Triammonium citrate

Deionized water

Heating mantle with magnetic stirring

Erlenmeyer flasks and beakers

Condenser

Procedure:

Preparation of Reactant Solutions:

Prepare a 1 mM solution of silver nitrate by dissolving the appropriate amount of AgNO₃ in

deionized water.

Prepare a 1% (w/v) solution of triammonium citrate in deionized water.

Synthesis Reaction:
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In a clean Erlenmeyer flask, add 50 mL of the 1 mM AgNO₃ solution.

Heat the solution to a rolling boil while stirring vigorously.

To the boiling solution, quickly add 5 mL of the 1% triammonium citrate solution.

The solution will undergo a series of color changes, typically from colorless to a pale

yellow, then to a deeper yellow or reddish-brown, indicating the formation of silver

nanoparticles.

Reaction Completion and Cooling:

Continue heating and stirring the solution for approximately 15-20 minutes until the color is

stable.

Remove the flask from the heat and allow it to cool to room temperature while stirring.

Characterization:

The synthesized AgNPs can be characterized using UV-Visible spectroscopy, which

should show a characteristic surface plasmon resonance peak for silver nanoparticles

(typically around 400-450 nm).

Storage:

Store the colloidal silver nanoparticle solution in a dark bottle at 4°C to prevent

aggregation.

Key Applications and Logical Relationships
Triammonium citrate's utility stems from the chemical properties of the citrate ion, particularly

its role as a buffer and a chelating agent.

4.1. Buffering Action

The citrate ion is the conjugate base of the weak triprotic citric acid. The presence of three

carboxylate groups allows it to buffer effectively across a range of pH values. This is critical in
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pharmaceutical formulations to maintain the stability and solubility of active pharmaceutical

ingredients (APIs) and in biological assays to ensure optimal enzyme activity.[9][11]

4.2. Chelation of Metal Ions

The carboxylate and hydroxyl groups of the citrate ion can form stable complexes with

multivalent metal cations. This process, known as chelation, is fundamental to many of its

applications. For example, in drug development, it can be used to sequester trace metal ions

that might otherwise catalyze the degradation of an API. In industrial settings, it's used for rust

removal and water treatment by sequestering iron and calcium ions.[8][10] The diagram below

illustrates the chelation of a generic divalent metal ion (M²⁺) by the citrate anion.

Reactants

Products
Citrate Anion C₆H₅O₇³⁻

Citrate-Metal Chelate Complex [M(C₆H₅O₇)]⁻

Chelation

Metal Ion M²⁺

Click to download full resolution via product page

Caption: Chelation of a metal ion by a citrate anion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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